Cas no 27134-20-9 (dodecylbenzenesulphonic acid, compound with 2-[(2-aminoethyl)amino]ethanol)

• Product Name: dodecylbenzenesulphonic acid, compound with 2-[(2-aminoethyl)amino]ethanol
• CAS No: 27134-20-9
• MF: C₂₂H₄₂N₂O₄S
• MW: 430.644885540009
• CID: 1431533
• PubChem ID: 57376523
• Update Time: 2025-04-20

dodecylbenzenesulphonic acid, compound with 2-[(2-aminoethyl)amino]ethanol Chemical and Physical Properties

Names and Identifiers

• dodecylbenzenesulphonic acid, compound with 2-[(2-aminoethyl)amino]ethanol
• Dodecylbenzenesulphonic acid, compound with 2-((2-aminoethyl)amino)ethanol
• 2-(2-aminoethylamino)ethanol,2-dodecylbenzenesulfonic acid
• Dodecylbenzenesulfonic acid, N-(2-aminoethyl)ethanolamine salt
• Dodecylbenzenesulphonic acid, compound with 2-((2-aminoethyl)amino)ethanol (1:1)
• Dodecylbenzenesulfonic acid, N-(aminoethyl)ethanolamine salt
• 2-Dodecylbenzene-1-sulfonic acid--2-[(2-aminoethyl)amino]ethan-1-ol (1/1)
• EINECS 248-245-4
• EINECS 268-446-0
• DTXSID90949893
• 27134-20-9
• QMHROMVHGYEQOV-UHFFFAOYSA-N
• N-(2-Aminoethyl)ethanolamine dodecylbenzenesulfonate (1:1)
• 68084-55-9

• Inchi： 1S/C18H30O3S.C4H12N2O/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18(17)22(19,20)21;5-1-2-6-3-4-7/h12-13,15-16H,2-11,14H2,1H3,(H,19,20,21);6-7H,1-5H2
• InChI Key： QMHROMVHGYEQOV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1CCCCCCCCCCCC)(=O)(=O)O.OCCNCCN

Computed Properties

• Exact Mass: 430.28676
• Monoisotopic Mass: 430.28652900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 16
• Complexity: 392
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 112.65